Cas no 151414-41-4 (Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)-)

• Product Name: Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)-
• CAS No: 151414-41-4
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 99542
• PubChem ID: 589190
• Update Time: 2025-04-18

Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3,5-difluoro-4-hydroxyphenyl)-
• Acetamide, N-(3,5-difluoro-4-hydroxyphenyl)-
• SCHEMBL7751129
• FNGKYBRZEZRPTP-UHFFFAOYSA-N
• Aniline, N-acetyl-3,5-difluoro-4-hydroxy-
• 151414-41-4
• N-(3,5-Difluoro-4-hydroxyphenyl)acetamide
• N-(3,5-Difluoro-4-hydroxyphenyl)acetamide #
• N-(3,5-Difluoro-4-Hydroxyphenyl)-Acetamide

• Inchi： 1S/C8H7F2NO2/c1-4(12)11-5-2-6(9)8(13)7(10)3-5/h2-3,13H,1H3,(H,11,12)
• InChI Key： FNGKYBRZEZRPTP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)NC(C)=O)F)O

Computed Properties

• Exact Mass: 187.04451
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33